![molecular formula C37H23N3O2 B3825566 2,6-bis{3-[(4-ethynylbenzylidene)amino]phenoxy}benzonitrile](/img/structure/B3825566.png)
2,6-bis{3-[(4-ethynylbenzylidene)amino]phenoxy}benzonitrile
Overview
Description
2,6-bis{3-[(4-ethynylbenzylidene)amino]phenoxy}benzonitrile, commonly known as TFB, is a synthetic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. TFB is a conjugated molecule that possesses a high degree of electron delocalization, making it an excellent candidate for various research applications.
Scientific Research Applications
TFB has been studied extensively for its potential applications in organic electronics and optoelectronics. Due to its high degree of electron delocalization, TFB exhibits excellent charge transport properties, making it an excellent candidate for use in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Additionally, TFB has been shown to exhibit strong fluorescence properties, making it useful in the development of fluorescent sensors and imaging agents.
Mechanism of Action
The mechanism of action of TFB is not fully understood, but it is believed to involve the interaction of the compound with various proteins and enzymes in the body. TFB has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in acetylcholine levels, which can have a positive effect on cognitive function.
Biochemical and Physiological Effects:
TFB has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on acetylcholinesterase and butyrylcholinesterase, TFB has also been shown to exhibit antioxidant properties, which can help protect cells from oxidative damage. Additionally, TFB has been shown to have anti-inflammatory effects, which can help reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFB is its ease of synthesis and availability, making it an excellent candidate for research applications. Additionally, TFB exhibits excellent charge transport properties, making it useful in the development of OFETs and OPVs. However, one limitation of TFB is its relatively low solubility in common organic solvents, which can make it challenging to work with in certain applications.
Future Directions
There are several potential future directions for research on TFB. One area of interest is the development of TFB-based fluorescent sensors and imaging agents for use in biological applications. Additionally, further research is needed to fully understand the mechanism of action of TFB and its potential applications in the treatment of cognitive disorders. Finally, there is a need for further research into the synthesis and properties of TFB derivatives, which could lead to the development of new and improved materials for use in organic electronics and optoelectronics.
properties
IUPAC Name |
2,6-bis[3-[(4-ethynylphenyl)methylideneamino]phenoxy]benzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H23N3O2/c1-3-27-14-18-29(19-15-27)25-39-31-8-5-10-33(22-31)41-36-12-7-13-37(35(36)24-38)42-34-11-6-9-32(23-34)40-26-30-20-16-28(4-2)17-21-30/h1-2,5-23,25-26H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNMDLMAREPWXGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)C=NC2=CC(=CC=C2)OC3=C(C(=CC=C3)OC4=CC=CC(=C4)N=CC5=CC=C(C=C5)C#C)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
541.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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